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Cat. No.: B1670013 Get Quote

An In-Depth Technical Guide on the Nomenclature of Decamethyltetrasiloxane

Introduction
Decamethyltetrasiloxane is a linear, non-cyclic siloxane oligomer that serves as a

fundamental component in a wide array of scientific and industrial applications. Its unique

properties, such as low surface tension, excellent thermal stability, and lubricating capabilities,

make it a preferred ingredient in personal care products, industrial lubricants, sealants, and as

a chemical intermediate for the synthesis of more complex silicone polymers.[1] Given its

prevalence, a precise understanding of its nomenclature is paramount for researchers,

scientists, and drug development professionals to ensure clarity, avoid ambiguity in

experimental records, and maintain data integrity across global databases.

This guide provides a comprehensive overview of the International Union of Pure and Applied

Chemistry (IUPAC) name, common synonyms, and registered identifiers for

decamethyltetrasiloxane. It is designed to serve as an authoritative reference for accurate

chemical communication and documentation.

Part 1: Definitive Chemical Identification
The foundation of unambiguous chemical communication lies in the use of standardized,

systematic identifiers that describe the exact molecular structure.

IUPAC Nomenclature
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The International Union of Pure and Applied Chemistry (IUPAC) provides systematic rules for

naming chemical compounds. For decamethyltetrasiloxane, there are two primary systematic

names encountered in chemical literature:

[dimethyl(trimethylsilyloxy)silyl]oxy-dimethyl-trimethylsilyloxysilane[2][3]: This is a highly

descriptive IUPAC name that precisely details the nested structure of the molecule, treating it

as a silane derivative. It articulates how dimethylsilyl groups are bonded to trimethylsilyloxy

groups.

1,1,1,3,3,5,5,7,7,7-Decamethyltetrasiloxane[2][3][4][5][6][7]: This is the most common

systematic name. It clearly identifies the core structure as a "tetrasiloxane" (a chain of four

silicon atoms linked by oxygen atoms) and specifies that ten ("deca-") methyl groups are

attached to these silicon atoms at the indicated positions.

While the former is more structurally explicit according to formal IUPAC rules, the latter is more

widely adopted in chemical databases and literature for its clarity and directness in describing

the siloxane backbone.

Chemical Abstracts Service (CAS) Registry Number
To eliminate any confusion arising from multiple naming conventions, the Chemical Abstracts

Service (CAS) assigns a unique numerical identifier to every known chemical substance. This

number is a global standard used in scientific literature, regulatory submissions, and

commercial catalogs.

CAS Number:141-62-8[8][1][2][4][9]

The CAS number is the most reliable identifier for decamethyltetrasiloxane, as it is specific to

this single substance regardless of the name used.

Molecular Structure and Formulae
Machine-readable formats are essential for computational chemistry and database searches.

These identifiers provide an unambiguous representation of the molecular structure.

Molecular Formula: C₁₀H₃₀O₃Si₄[8][1][2][4][5][7][9]
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SMILES String: C--INVALID-LINK--(C)O--INVALID-LINK--(C)O--INVALID-LINK--(C)O--

INVALID-LINK--(C)C[3][4]

InChI String: 1S/C10H30O3Si4/c1-14(2,3)11-16(7,8)13-17(9,10)12-15(4,5)6/h1-10H3[3][7]

Part 2: Synonyms and Common Identifiers
In practice, a variety of names for decamethyltetrasiloxane are used across different

contexts, from laboratory research to industrial manufacturing.

Common Name
Decamethyltetrasiloxane: This is the most frequently used name in commercial and

general scientific contexts.[9][10] It is descriptive enough for common use while being less

cumbersome than the full IUPAC name.

Systematic and Semi-Systematic Synonyms
Several other names based on chemical structure are also found in technical documents and

databases:

Tetrasiloxane, decamethyl-[1][11][2][4][7]

1,1,3,3-Tetramethyl-1,3-bis(trimethylsiloxy)disiloxane[3]

[(CH₃)₃SiOSi(CH₃)₂]₂O[1][7]

Trade Names and Industrial Codes
In commercial settings, decamethyltetrasiloxane is often referred to by trade names or

internal company codes, which typically denote a specific purity, viscosity, or formulation.

MD₂M[5]

PMX-200 1.5 CS[1]

SH 200-1.5CS[1]

DC 200 Fluid 1.5[1]
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KF 96L1.5[1]

CD3780 / D3780[1][7]

Part 3: Data Summary and Visualization
For ease of reference, the key identifiers and basic physical properties of

decamethyltetrasiloxane are summarized below.

Data Presentation
Table 1: Key Identifiers and Properties of Decamethyltetrasiloxane
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Identifier Type Value Reference(s)

IUPAC Name

[dimethyl(trimethylsilyloxy)silyl]

oxy-dimethyl-

trimethylsilyloxysilane

[2][3]

Systematic Name
1,1,1,3,3,5,5,7,7,7-

Decamethyltetrasiloxane
[2][4][7]

Common Name Decamethyltetrasiloxane

CAS Number 141-62-8 [1][2][4][9]

Molecular Formula C₁₀H₃₀O₃Si₄ [8][2][4][9]

Molecular Weight 310.69 g/mol [8][1][2][4][9]

SMILES

C--INVALID-LINK--(C)O--

INVALID-LINK--(C)O--

INVALID-LINK--(C)O--

INVALID-LINK--(C)C

[4]

InChI Key
YFCGDEUVHLPRCZ-

UHFFFAOYSA-N
[3][7]

Appearance Colorless clear liquid [1]

Boiling Point 194 °C [8][1]

Melting Point -68 °C [1]

Density ~0.854 g/mL at 25 °C [1][3]

Mandatory Visualization
The following diagram illustrates the relationship between the core chemical entity and its

various identifiers, highlighting the central role of the CAS number in linking all synonyms.
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Core Chemical Entity

Nomenclature & Synonyms

Decamethyltetrasiloxane
(C₁₀H₃₀O₃Si₄)

CAS: 141-62-8

IUPAC Name
[dimethyl(trimethylsilyloxy)silyl]oxy-...

silane

Systematic Name
1,1,1,3,3,5,5,7,7,7-Decamethyltetrasiloxane

Common Name
Decamethyltetrasiloxane

Trade Names & Codes
(e.g., MD₂M, PMX-200)

Click to download full resolution via product page

Caption: Hierarchical relationship of decamethyltetrasiloxane identifiers.

Part 4: Causality and Best Practices in
Nomenclature
The existence of multiple names for a single chemical is a common challenge stemming from

historical naming conventions, the evolution of systematic rules (IUPAC), and commercial

branding. This complexity necessitates a rigorous approach to identification in a professional

setting.

Expert Recommendations for Researchers:

Prioritize the CAS Number: For all database entries, experimental reports, and publications,

the CAS number (141-62-8) should be the primary identifier. It is the only universally unique

and stable designation for decamethyltetrasiloxane.

Initial Specification: In any formal document, it is best practice to introduce the compound by

its full systematic name (e.g., 1,1,1,3,3,5,5,7,7,7-Decamethyltetrasiloxane) alongside its

CAS number upon first mention.
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Consistent Usage: After the initial, precise identification, the common name

"decamethyltetrasiloxane" can be used throughout the remainder of the document for

improved readability.

Procurement and SDS: When sourcing materials, cross-reference the product name and any

trade names with the CAS number provided on the Safety Data Sheet (SDS) and Certificate

of Analysis (CoA) to ensure the correct material is being acquired.

Adherence to these practices constitutes a self-validating system, ensuring that the work is

reproducible, and its data is accurately indexed and searchable.

Conclusion
Decamethyltetrasiloxane is identified by a range of names, from highly descriptive IUPAC

nomenclature to common trade names. For the scientific and research community, a mastery of

this nomenclature is essential for maintaining accuracy and clarity in communication. By

prioritizing the CAS number (141-62-8) as the definitive identifier and following best practices

for documentation, professionals can effectively navigate the complexities of chemical

terminology and uphold the highest standards of scientific integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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